Cas no 1261473-84-0 (3-Bromo-5-cyanomandelic acid)

• Product Name: 3-Bromo-5-cyanomandelic acid
• CAS No: 1261473-84-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4942797
• Update Time: 2025-11-06

3-Bromo-5-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyanomandelic acid

• Inchi： 1S/C9H6BrNO3/c10-7-2-5(4-11)1-6(3-7)8(12)9(13)14/h1-3,8,12H,(H,13,14)
• InChI Key： VYEOPKNOJWINAP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 3-Bromo-5-cyanomandelic acid

Comprehensive Overview of 3-Bromo-5-cyanomandelic acid (CAS No. 1261473-84-0): Properties, Applications, and Industry Insights

3-Bromo-5-cyanomandelic acid (CAS No. 1261473-84-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated cyanomandelic acid derivative combines a mandelic acid backbone with bromo and cyano functional groups, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a chiral building block for drug development, given the increasing demand for enantioselective synthesis in modern medicine.

The compound's molecular structure features a bromine substituent at the 3-position and a cyano group at the 5-position of the mandelic acid framework. This specific arrangement contributes to its reactivity profile, allowing for diverse chemical transformations. In recent literature searches, terms like "3-Bromo-5-cyanomandelic acid synthesis" and "CAS 1261473-84-0 applications" have shown growing interest among chemists exploring novel synthetic pathways. The compound's crystalline properties and solubility characteristics make it particularly valuable for controlled reactions in organic synthesis.

Current research trends highlight the importance of halogenated mandelic acid derivatives in developing new therapeutic agents. The presence of both bromine and cyano groups in 3-Bromo-5-cyanomandelic acid offers multiple sites for further functionalization, addressing the pharmaceutical industry's need for structurally diverse compounds. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to verify the compound's quality, reflecting the stringent standards required in modern chemical research.

From an industrial perspective, the synthesis of CAS 1261473-84-0 involves carefully controlled bromination and cyanation steps, with yield optimization being a frequent topic in process chemistry discussions. The compound's stability under various conditions makes it suitable for scale-up production, though proper handling protocols must be followed to maintain its integrity. Recent patent literature suggests growing applications in crop protection chemicals and specialty materials, expanding beyond its traditional pharmaceutical uses.

Environmental considerations surrounding brominated organic compounds have led to increased research into the biodegradation pathways of derivatives like 3-Bromo-5-cyanomandelic acid. This aligns with the chemical industry's broader sustainability goals and responds to frequent search queries about "eco-friendly brominated compounds." The compound's potential in green chemistry applications is being explored through catalytic processes that minimize waste generation.

Quality control aspects of 3-Bromo-5-cyanomandelic acid production frequently appear in technical discussions, particularly regarding impurity profiling and isomeric purity. Advanced chromatographic methods are essential for ensuring the compound meets research-grade specifications. The growing demand for high-purity cyanomandelic acid derivatives in asymmetric synthesis has positioned this compound as a valuable tool for developing chiral catalysts and ligands.

In the context of drug discovery, the pharmacophore potential of 3-Bromo-5-cyanomandelic acid has attracted attention from medicinal chemists. Its structural features are being evaluated for interactions with biological targets, particularly in neurological and metabolic disorders. This application area generates significant search traffic for terms like "mandelic acid derivatives in drug design" and "brominated pharmaceutical intermediates," reflecting the compound's relevance to current therapeutic research.

The commercial availability of CAS 1261473-84-0 from specialty chemical suppliers has expanded in recent years, with technical data sheets emphasizing its storage stability and handling recommendations. Proper documentation of spectroscopic data and thermal properties has become increasingly important for researchers incorporating this compound into their workflows. These practical considerations often appear in forum discussions among synthetic chemists.

Future research directions for 3-Bromo-5-cyanomandelic acid may explore its potential in material science applications, particularly in designing functional polymers and coordination complexes. The compound's ability to participate in diverse chemical reactions while maintaining structural integrity makes it an attractive candidate for advanced material development. This aligns with growing industry interest in multifunctional organic building blocks that can serve multiple synthetic purposes.

From a regulatory perspective, proper classification and documentation of 3-Bromo-5-cyanomandelic acid remain essential for research and commercial applications. While not classified as hazardous under standard protocols, appropriate safety measures should always be observed when handling this compound. The scientific community continues to investigate its full range of chemical behaviors through systematic studies published in peer-reviewed journals.